Cas no 923281-50-9 ([1,1'-Biphenyl]-4-carbonitrile, 3'-formyl-4'-methoxy-2-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile, 3'-formyl-4'-methoxy-2-methyl-
• CAS No: 923281-50-9
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 737902
• PubChem ID: 58902865
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carbonitrile, 3'-formyl-4'-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile, 3'-formyl-4'-methoxy-2-methyl-
• 4-(3-formyl-4-methoxyphenyl)-3-methylbenzonitrile
• SCHEMBL4600063
• 923281-50-9
• 3'-Formyl-4'-methoxy-2-methyl[1,1'-biphenyl]-4-carbonitrile
• DTXSID30730545

• Inchi： 1S/C16H13NO2/c1-11-7-12(9-17)3-5-15(11)13-4-6-16(19-2)14(8-13)10-18/h3-8,10H,1-2H3
• InChI Key： XULXHHNDTAYTBL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C=O)C1C=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų